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An In-depth Technical Guide to the Aluminum-Cerium (Al-Ce) Binary Phase Diagram

Introduction
The Aluminum-Cerium (Al-Ce) binary system is of significant interest for the development of

high-performance aluminum alloys, particularly for high-temperature applications. The addition

of cerium to aluminum enhances castability and provides remarkable thermal stability due to

the formation of stable intermetallic compounds.[1][2] Unlike many traditional alloying elements,

cerium has very low solubility in solid aluminum, which contributes to the microstructural

stability and retention of mechanical properties at elevated temperatures.[3] This technical

guide provides a comprehensive analysis of the Al-Ce binary phase diagram, consolidating

quantitative data, experimental methodologies, and a logical visualization of the phase

relationships.

Phase Diagram Overview
The Al-Ce phase diagram is characterized by several intermetallic compounds and a key

eutectic reaction on the aluminum-rich side. The solid solubility of cerium in the aluminum

matrix is exceptionally low, reported to be less than 0.01 at.% at the eutectic temperature and

decreasing further upon cooling.[3][4] This limited solubility is a primary reason for the high

thermal stability of Al-Ce alloys, as it prevents the dissolution and coarsening of strengthening

intermetallic phases at high temperatures.[3]
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The invariant reactions within the Al-Ce system dictate the transformation pathways from liquid

to solid phases. The most technologically significant of these is the eutectic reaction. The data

for the main invariant reactions are summarized below.

Table 1: Invariant Reactions in the Al-Ce Binary System

Reaction Type Reaction Formula Temperature (°C)
Composition (wt.%
Ce)

Eutectic L ↔ (Al) + Al₁₁Ce₃ ~640 - 645 ~9.5 - 10.6

Peritectic L + Al₁₁Ce₃ ↔ Al₃Ce ~935 -

Peritectic L + Al₃Ce ↔ AlCe ~980 -

Peritectic L + AlCe ↔ AlCe₃ ~995 -

Note: Reported values for temperature and composition can vary slightly across different

studies. For the eutectic point, values range from 640.5°C at 9.5 wt.% Ce[5] to 644.5°C at 10.6

wt.% Ce.[6]

Intermediate Phases and Crystal Structures
The Al-Ce system contains several intermetallic compounds, which are critical for the

properties of the resulting alloys. The Al₁₁Ce₃ phase, in particular, is known for its excellent

thermal stability.[1] The crystallographic data for the identified phases are presented in Table 2.

Table 2: Crystallographic Data of Phases in the Al-Ce System
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Phase
Composition
(at.% Ce)

Pearson
Symbol

Space Group Prototype

(Al) 0 cF4 Fm-3m Cu

Al₁₁Ce₃ 21.4 oI112 or tI10 Imma or I4/mmm La₁₁Al₃

Al₃Ce 25 oC16 Cmcm Al₃Ce

Al₂Ce 33.3 cF24 Fd-3m Cu₂Mg

AlCe 50 oC8 Cmcm AlCe

AlCe₃ 75 hP8 P6₃/mmc Ni₃Sn

Data sourced from multiple crystallographic databases and assessments.[7][8] The structure

for Al₁₁Ce₃ can be complex and is sometimes reported with different symmetries.

Experimental Determination Protocols
The determination of phase diagrams like the Al-Ce system relies on a combination of

experimental techniques to identify phase transition temperatures and compositions.

Differential Scanning Calorimetry (DSC): This is a primary technique used to detect thermal

events such as melting, solidification, and solid-state transformations.

Methodology: A small, weighed sample of an Al-Ce alloy and an inert reference material

are heated or cooled at a controlled rate. The DSC instrument measures the difference in

heat flow required to maintain the sample and reference at the same temperature.

Endothermic or exothermic peaks in the heat flow signal correspond to phase

transformations. By running a series of alloys with different compositions, the liquidus,

solidus, and other transition lines can be mapped.[1] For instance, the heat of

transformation for various intermetallic phases can be measured, though some, like AlCe₃,

may have signals that are difficult to detect.[4]

Cooling/Heating Curve Thermal Analysis (CCTA): This classical method is also used to

identify transformation temperatures.
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Methodology: A larger sample than that used in DSC is melted and then allowed to cool

under controlled conditions, often in a furnace. A thermocouple embedded in the sample

records the temperature as a function of time. Plateaus or changes in the slope of the

cooling curve indicate the start and end of solidification or other phase transformations,

where latent heat is released.[6] This method is particularly useful for identifying the

primary solidification phase and subsequent eutectic or peritectic reactions.[6]

X-Ray Diffraction (XRD): XRD is essential for identifying the crystal structure of the phases

present at different temperatures and compositions.

Methodology: Samples are prepared and annealed at specific temperatures to achieve

equilibrium. They are then quenched to preserve the high-temperature phase structure.

The samples are ground into a powder and analyzed using an X-ray diffractometer. The

resulting diffraction pattern is a fingerprint of the crystal structures present, allowing for the

identification of phases like (Al), Al₁₁Ce₃, and others by comparing the pattern to

crystallographic databases.[7][8]

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):

These techniques are used to visualize the microstructure and determine the chemical

composition of the constituent phases.

Methodology: An alloy sample is cut, polished, and sometimes etched. SEM is used to

obtain high-magnification images of the microstructure, revealing the morphology and

distribution of phases.[2][3] EDS analysis is performed concurrently to measure the

elemental composition of each distinct phase observed in the SEM image, confirming their

identity (e.g., distinguishing the Al matrix from Al-Ce intermetallics).[3]

Logical Relationship Diagram
The following diagram illustrates the primary solidification pathway on the aluminum-rich side of

the phase diagram, highlighting the key eutectic transformation.
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Cooling from Liquid State

Liquid Phase (L)

Proeutectic α(Al)

Hypoeutectic
(<9.5 wt.% Ce)

Proeutectic Al₁₁Ce₃

Hypereutectic
(>10.6 wt.% Ce)

Eutectic Reaction
L → α(Al) + Al₁₁Ce₃

~640-645°C

Eutectic
(~9.5-10.6 wt.% Ce)

Hypoeutectic Solid
(α(Al) + Eutectic)

Hypereutectic Solid
(Al₁₁Ce₃ + Eutectic)

Eutectic Microstructure
(α(Al) + Al₁₁Ce₃)
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Al-Ce eutectic solidification pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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